Cas no 1707581-23-4 (3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine)

• Product Name: 3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine
• CAS No: 1707581-23-4
• MF: C₉H₉F₃N₂S
• MW: 234.241370916367
• CID: 4704106
• Update Time: 2025-08-03

3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine Chemical and Physical Properties

Names and Identifiers

• 3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine

• Inchi： 1S/C9H9F3N2S/c10-9(11,12)7-2-1-3-8(13-7)14-4-5-15-6-14/h1-3H,4-6H2
• InChI Key： KFIPPPVAAKFZBM-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=CC=C(C(F)(F)F)N=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 41.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine

Professional Introduction to Compound with CAS No. 1707581-23-4 and Product Name: 3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine

The compound with the CAS number 1707581-23-4 and the product name 3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates a trifluoromethyl group, a substituent known for its ability to modulate metabolic pathways and enhance binding affinity, with a thiazolidine core, which is widely recognized for its role in drug development.

Recent research in medicinal chemistry has highlighted the importance of trifluoromethyl containing compounds in the design of novel therapeutics. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, such as increased lipophilicity and metabolic stability. In the case of 3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine, the presence of the trifluoromethyl group at the 6-position of the pyridine ring contributes to its unique chemical profile, making it a promising candidate for further investigation.

The thiazolidine scaffold is another key feature of this compound, offering a versatile platform for drug discovery. Thiazolidines are heterocyclic compounds that exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural flexibility of thiazolidines allows for the facile introduction of various substituents, enabling the synthesis of derivatives with tailored pharmacological effects. The combination of these two motifs in 3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine suggests potential applications in multiple therapeutic areas.

Current studies have demonstrated that derivatives of thiazolidines can interact with biological targets in novel ways, often leading to potent and selective inhibition of disease-related pathways. For instance, recent publications have shown that thiazolidine-based compounds can modulate enzyme activity and receptor binding, providing insights into their mechanisms of action. The incorporation of a pyridin-2-yl group in 3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine further enhances its potential by introducing additional interaction points with biological macromolecules.

The trifluoromethyl group in this compound not only influences its physical properties but also plays a crucial role in its biological activity. Fluorinated compounds are known to exhibit enhanced binding affinities due to the electron-withdrawing nature of fluorine atoms, which can stabilize charged intermediates and improve interactions with biological targets. This feature makes 3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine an attractive candidate for further exploration in drug development.

In addition to its structural features, the synthesis and characterization of 3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine have been subjects of recent research interest. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic molecules like this one, allowing for rapid screening and optimization of their biological properties. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in constructing the desired molecular framework.

The potential applications of 3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine extend across various therapeutic areas. Its structural features suggest that it may be effective against a range of diseases, including those caused by bacterial infections, inflammation, and cancer. Preliminary studies have shown promising results in vitro, indicating that this compound can interact with target proteins and modulate cellular processes. Further research is needed to fully elucidate its mechanism of action and evaluate its efficacy in vivo.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. The compound 3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine, with its unique combination of structural motifs, represents an exciting opportunity for innovation in drug discovery. By leveraging recent advances in synthetic chemistry and computational modeling, researchers can accelerate the development process and bring new treatments to patients more quickly.

The integration of computational methods into drug design has revolutionized how we approach medicinal chemistry problems. Techniques such as molecular docking and virtual screening allow researchers to predict how potential drug candidates will interact with biological targets before conducting expensive wet-lab experiments. These methods have been instrumental in identifying promising leads like 3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine, which can then be optimized through iterative cycles of synthesis and testing.

In conclusion,3-(6-(Trifluoromethyl)pyridin-2-yl)thiazolidine (CAS No. 1707581-23-4) is a structurally interesting compound with significant potential for therapeutic applications. Its combination of a trifluoromethyl group and a thiazolidine core makes it an attractive candidate for further investigation in drug discovery. With ongoing research focused on understanding its biological activity and optimizing its pharmacological properties, this compound represents an important step forward in developing novel therapeutics for various diseases.